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Compound of Interest

Compound Name: GNE-4997

Cat. No.: B607688

For Researchers, Scientists, and Drug Development Professionals

Introduction

GNE-4997 is a potent and selective inhibitor of the interleukin-2-inducible T-cell kinase (ITK),
with a Ki of 0.09 nM.[1][2][3][4] Accurate preparation of a stock solution is the first critical step
for reliable and reproducible results in downstream biological assays. Dimethyl sulfoxide
(DMSO) is the recommended solvent for dissolving GNE-4997.[1][5] This document provides a
detailed protocol for the preparation, storage, and handling of GNE-4997 stock solutions.

Quantitative Data Summary

For ease of use, the key quantitative data for GNE-4997 are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b607688?utm_src=pdf-interest
https://www.benchchem.com/product/b607688?utm_src=pdf-body
http://probechem.com/products_GNE-4997.html
https://www.medchemexpress.com/GNE-4997.html
https://www.adooq.com/gne-4997.html
https://immunomart.org/product/gne-4997/
https://www.benchchem.com/product/b607688?utm_src=pdf-body
http://probechem.com/products_GNE-4997.html
https://www.medkoo.com/products/9974
https://www.benchchem.com/product/b607688?utm_src=pdf-body
https://www.benchchem.com/product/b607688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Value Source(s)
Molecular Weight 515.58 g/mol [L12113114115]116]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][5]

Solubility in DMSO >10 mM [11[4]

-20°C for long term (months to
) years) or 0-4°C for short term
Storage of Solid [1](3][5]
(days to weeks), kept dry and

dark.

-20°C or -80°C for long-term
) storage. Aliquoting is
Storage of Stock Solution ) [L1031[7]
recommended to avoid

multiple freeze-thaw cycles.

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of GNE-4997 in DMSO.
Materials:

o GNE-4997 solid powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

» Sterile, polypropylene microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile filter tips

Procedure:

o Pre-weighing Preparation: Before opening, bring the vial of GNE-4997 to room temperature
to prevent condensation of moisture, which can affect the compound's stability and weighing
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accuracy.

» Weighing GNE-4997: Carefully weigh the desired amount of GNE-4997 powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 5.16 mg of GNE-4997.

o Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol ) / 1000

o Mass (mg) =10 mM x 1 mL x 515.58 g/mol / 1000 = 5.1558 mg

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
GNE-4997 powder. To prepare a 10 mM stock solution with 5.16 mg of GNE-4997, add 1 mL
of DMSO.

o Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if
necessary, but always check for compound stability at elevated temperatures. Visually
inspect the solution to ensure no particulates are present.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene tubes. Store the aliquots at -20°C or -80°C for long-term
storage.

Working Solution Preparation:

When preparing working solutions for cell-based assays, it is crucial to avoid precipitation of the
compound.

o Perform serial dilutions of the DMSO stock solution in DMSO to an intermediate
concentration before the final dilution into aqueous buffer or cell culture medium.

e The final concentration of DMSO in the assay should be kept low, typically below 0.5%, as
higher concentrations can be toxic to cells. Always include a vehicle control (medium with the
same final concentration of DMSO) in your experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of GNE-
4997 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607688#how-to-prepare-gne-4997-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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